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Compound of Interest

Compound Name:
Cyclobutyl(cyclopentyl)methanami

ne

CAS No.: 1334913-79-9

Cat. No.: B2909580

Get Quote

Introduction & Chemical Hazard Profile
Cyclobutyl(cyclopentyl)methanamine (CAS: 1334913-79-9) is a secondary aliphatic amine

widely utilized as a building block in pharmaceutical drug development and chemical synthesis

. While highly valuable for structural modification, its physical and chemical properties demand

stringent safety logistics. As a volatile, basic liquid, it poses immediate risks of severe tissue

damage and respiratory distress if mishandled.

Table 1: Chemical Hazard Profile & Quantitative Data
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Property / Hazard Value / Specification
Clinical / Operational
Implication

Chemical Name
Cyclobutyl(cyclopentyl)methan

amine

Secondary aliphatic amine;

highly nucleophilic.

CAS Number 1334913-79-9
Unique identifier for SDS

tracking and inventory []().

Physical State Liquid

Prone to splashing, surface

spreading, and vapor

emission.

H315 Causes skin irritation
Rapidly strips dermal lipids

upon contact.

H318 Causes serious eye damage
High risk of liquefactive

necrosis in ocular tissue 1.

H335 May cause respiratory irritation
Requires strict engineering

controls (fume hood) []().

The Causality of Hazards: Why Standard PPE Fails
Understanding the mechanism of chemical injury is critical for selecting the right Personal

Protective Equipment (PPE).

Tissue Damage (Liquefactive Necrosis): Unlike strong acids, which cause coagulative necrosis

(forming a protein eschar that limits further tissue penetration), aliphatic amines are basic.

Upon contact with skin or eyes, they rapidly saponify lipid membranes. This process causes

liquefactive necrosis, allowing the chemical to continuously penetrate deeper into the tissue 1.

This makes immediate, high-volume water flushing the only effective first-aid response.

Polymer Degradation: Standard laboratory gloves (like natural rubber/latex or thin nitrile) are

insufficient for handling aliphatic amines. Amines act as solvents that cause rapid swelling,

degradation, and loss of mechanical properties in these polymers 2. Permeation testing

demonstrates that butyl rubber provides significantly higher resistance to amine breakthrough

compared to neoprene or natural rubber [[3]]().
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Mandatory Personal Protective Equipment (PPE)
Matrix
Table 2: PPE Selection Matrix
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Protection Zone
Recommended
Equipment

Material
Specification

Causality &
Justification

Eye/Face
Splash Goggles +

Face Shield
Polycarbonate

Amines cause

irreversible corneal

damage (H318). A

face shield prevents

splash trajectories

from reaching the

face, while tight

goggles seal the eyes

from vapors .

Hands Heavy-Duty Gloves Butyl Rubber

Aliphatic amines

rapidly permeate

standard latex. Butyl

rubber provides

superior chemical

permeation resistance

and prevents systemic

absorption 3, 2.

Body
Chemical-Resistant

Lab Coat

Tychem® or

equivalent

Prevents liquid

penetration to street

clothes. Standard

cotton lab coats

absorb liquids and

hold the corrosive

amine directly against

the skin 4.

Respiratory

Fume Hood (Primary)

/ Respirator

(Secondary)

NIOSH-approved, full-

facepiece

Vapors are highly

irritating (H335).

Routine handling must

be in a hood;

respirators are

reserved for spill

response or

ventilation failure 5.
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Operational Workflows & Visual Logistics
Risk Assessment &
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Workflow for routine handling and emergency spill response of aliphatic amines.

Self-Validating Operational Protocols
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Protocol 1: Safe Dispensing and Transfer
Objective: Transfer Cyclobutyl(cyclopentyl)methanamine without exposure to vapors or risk

of skin contact.

Environmental Validation: Before opening the chemical, verify the fume hood face velocity is

between 0.4 and 0.6 m/s. This ensures vapors (H335 hazard) are actively pulled away from

the operator's breathing zone. Clear the workspace of incompatible materials, specifically

strong oxidizers and acids 2.

PPE Integrity Check: Perform a pneumatic test (inflation) on butyl rubber gloves to check for

microscopic pinhole leaks. Don splash goggles, face shield, and a chemical-resistant lab

coat 4.

Aseptic/Closed Transfer: Using a chemically inert syringe (e.g., glass with a PTFE plunger),

extract the required volume. Avoid pouring directly from the bottle; aliphatic amines have low

surface tension and easily run down the exterior of the glass, increasing the risk of

secondary exposure.

Atmosphere Purging: Before resealing the stock bottle, purge the headspace with dry Argon

or Nitrogen. Causality: Aliphatic amines are highly air-sensitive and readily absorb

atmospheric CO₂ to form insoluble carbamate salts, which degrade reagent purity and can

pressurize the container over time 2.

Protocol 2: Emergency Spill Response and
Neutralization
Objective: Safely contain and neutralize an accidental release to prevent inhalation and contact

injuries.

Immediate Isolation: Evacuate personnel from the immediate vicinity. For liquid amine spills

outside a hood, isolate the area in all directions (at least 50 meters for large spills) 1. If

inside, lower the fume hood sash to maximize exhaust velocity.

Inert Containment: Surround and cover the spill with an inert, non-combustible absorbent

material such as dry sand or diatomaceous earth. Causality: Never use combustible

materials like sawdust, as the heat of neutralization or oxidation can ignite the mixture 1.
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Chemical Neutralization: Slowly apply a dilute, weak acid (e.g., 5% acetic acid or sodium

bisulfate solution) to the absorbed amine. Causality: Neutralization converts the volatile,

corrosive free-base amine into a stable, water-soluble salt, drastically reducing inhalation

and contact hazards. Validate complete neutralization by tapping the slurry with pH paper

until it reads between pH 6-8.

Waste Consolidation: Using non-sparking tools, scoop the neutralized slurry into a rigid

polyethylene container. Seal tightly, label as "Hazardous Amine Waste," and transfer to the

facility's designated chemical waste stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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